BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical and Chemical Properties of Diglyme

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diglyme

Cat. No.: B029089

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diglyme, also known as bis(2-methoxyethyl) ether or diethylene glycol dimethyl ether, is a
polar aprotic solvent with the chemical formula CeH1403.[1][2] It is a clear, colorless liquid with a
mild, ethereal odor.[3][4] Due to its high boiling point, stability across a wide pH range, and
excellent solvating power for a variety of organic and inorganic compounds, diglyme is a
versatile and widely utilized solvent in industrial and laboratory settings.[2][5] This technical
guide provides an in-depth overview of the physical and chemical properties of diglyme, along
with standardized experimental protocols for their determination.

Physical Properties of Diglyme

Diglyme's physical characteristics make it a suitable medium for a range of chemical
processes. It is miscible with water and many common organic solvents, including alcohols,
diethyl ether, and hydrocarbons.[4][6] Its key physical properties are summarized in the tables
below.

General and Thermal Properties
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Property Value Temperature (°C) Pressure
Molecular Weight 134.17 g/mol - -
Appearance Colorless liquid Ambient Atmospheric
Odor Mild, ethereal Ambient Atmospheric
. . -68 °C to -64 °C[3][7] _
Melting Point - Atmospheric
[81[°]
Boiling Point 162 °C[3][8][9] - 760 mmHg
) 51 °C to 57 °C (closed
Flash Point - -
cup)[10][11][12]
Autoignition 170 °C to 235 °C[2] ]
- Atmospheric
Temperature [10]

Jotical and Other Physical .

Property

Value Temperature (°C)

Density

0.937 to 0.9451 g/mL[7][8][13] 20

1.407 to 1.4097 (at nD line)[1]

Refractive Index 20
[14]
Viscosity 1.089 to 2 cP[1][10] 20
Vapor Pressure 2.3 to 3 mmHg[3][9][14] 20
Vapor Density 4.6 (air = 1)[3][9] -
Surface Tension 27 mN/m[14] 20
Octanol/Water Partition
-0.36[1][2] -

Coefficient (log P)

Chemical Properties and Reactivity of Diglyme

Diglyme is a chemically stable solvent, particularly under neutral and alkaline conditions,

making it an excellent medium for reactions involving strong bases.[4][5] Its ability to chelate
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cations enhances the reactivity of anions in solution.[4]
Key Chemical Characteristics:

e Solvation: As a polar aprotic solvent, diglyme effectively solvates cations, which can
accelerate reaction rates in organometallic chemistry, such as in Grignard reactions and
metal hydride reductions.[4][15]

» Stability: It is stable at high pH levels and elevated temperatures, allowing for a broad range
of reaction conditions.[4][5]

o Peroxide Formation: Like other ethers, diglyme can form explosive peroxides upon
exposure to air and light.[10][16] It is often supplied with an inhibitor, such as 2,6-di-tert-
butyl-4-methylphenol (BHT), to prevent peroxide formation.[14]

» Incompatibilities: Diglyme is incompatible with strong oxidizing agents, strong acids, and
strong bases under certain conditions.[5][10] It can react violently with strong oxidants.[12]

o Decomposition: When heated to decomposition, it may emit toxic fumes.[1] In the presence
of active metals at higher temperatures, diglyme can decompose, potentially leading to a
rapid increase in pressure and temperature.[8]

Experimental Protocols

The following are standardized methodologies for determining the key physical properties of
liquid organic compounds such as diglyme. These protocols are based on widely accepted
standards, primarily from ASTM International.

Determination of Boiling Point

Method: Based on ASTM D1078 - Standard Test Method for Distillation Range of Volatile
Organic Liquids.[17][18][19][20]

Procedure:
e A 100 mL sample of the liquid is placed in a distillation flask.

e The flask is heated, and the vapor is passed through a condenser.
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e The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point.

e The temperature is continuously monitored as the distillation proceeds.

e The boiling range is the temperature interval from the initial boiling point to the point where
the last of the liquid evaporates. For a pure substance like diglyme, this range should be
narrow.

Determination of Melting Point

Method: Based on ASTM E324 - Standard Test Method for Relative Initial and Final Melting
Points and the Melting Range of Organic Chemicals.[2][21][22][23][24]

Procedure:

o Asmall, dry sample of the solidified diglyme is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.

o The temperature at which the first signs of liquid formation are observed is the initial melting
point.

e The temperature at which the last solid crystal melts is the final melting point. The melting
range is the difference between these two temperatures.

Determination of Density

Method: Based on ASTM D4052 - Standard Test Method for Density, Relative Density, and API
Gravity of Liquids by Digital Density Meter.[4][14][15][25][26][27][28][29]

Procedure:

e Asmall volume of the liquid sample is introduced into an oscillating U-tube.
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e The change in the oscillating frequency of the U-tube caused by the mass of the sample is
measured.

» This frequency change is used in conjunction with calibration data to determine the density
of the sample at a specific temperature.

Determination of Viscosity

Method: Based on ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent
and Opaque Liquids.[1][10][16][30][31]

Procedure:

The time for a fixed volume of the liquid to flow under gravity through the capillary of a
calibrated viscometer is measured.

e The viscometer is maintained at a constant, known temperature.

e The kinematic viscosity is calculated by multiplying the measured flow time by the calibration
constant of the viscometer.

e The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density
of the liquid.

Determination of Refractive Index

Method: Based on ASTM D1218 - Standard Test Method for Refractive Index and Refractive
Dispersion of Hydrocarbon Liquids.[7][9][32][33][34]

Procedure:
o Afew drops of the sample are placed on the prism of a refractometer.

e The instrument is adjusted to bring the dividing line between the light and dark fields into

view.

o The refractive index is read directly from the instrument's scale.
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e The measurement is performed at a controlled temperature, typically 20°C.

Determination of Flash Point

Method: Based on ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens
Closed Cup Tester.[5][8][11][12][35]

Procedure:
e The sample is heated in a closed cup at a slow, constant rate with continuous stirring.
e An ignition source is directed into the cup at regular intervals.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Determination of Autoignition Temperature

Method: Based on ASTM E659 - Standard Test Method for Autoignition Temperature of Liquid
Chemicals.[3][6][36][37][38][39][40]

Procedure:
o Asmall, measured amount of the liquid is injected into a heated, air-filled flask.
» The temperature of the flask is varied, and the time to ignition is observed.

¢ The autoignition temperature is the lowest temperature at which the chemical will
spontaneously ignite.

Diglyme in Chemical Synthesis: A Workflow for
Organometallic Reactions

The following diagram illustrates a generalized workflow for utilizing diglyme as a solvent in an
organometallic reaction, highlighting its key roles and the necessary safety precautions.
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Workflow for Utilizing Diglyme in Organometallic Reactions

Solvent Preparation Key

Purification (if necessary) Setu
- Removal of water and peroxides P

Add purified diglyme as solvent

Start: Procure Diglyme

Reaction Setup

Reaction Vessel Setup
(Inert atmosphere, e.g., N2 or Ar)

Process

Addition of Reactants
- Organometallic reagent Isolation
- Substrate

Reaction and Workup

Reaction at Controlled Temperature

:

Aqueous Workup and Extraction

Product [Isolation

Separation of Organic Layer

Product Purification
(e.g., distillation, chromatography)

End: Isolated Product

Click to download full resolution via product page

Caption: Generalized workflow for using diglyme in organometallic synthesis.
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Conclusion

Diglyme's unique combination of physical and chemical properties, including its high boiling
point, excellent solvating capabilities, and stability, establishes it as a valuable solvent in a
multitude of chemical applications. A thorough understanding of these properties, determined
through standardized experimental protocols, is crucial for its safe and effective use in
research, development, and industrial processes. Researchers and professionals must remain
mindful of its potential hazards, particularly peroxide formation, and handle it in accordance
with established safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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